Cas no 1694901-90-0 (2-(dimethoxymethyl)cycloheptane-1,3-dione)

• Product Name: 2-(dimethoxymethyl)cycloheptane-1,3-dione
• CAS No: 1694901-90-0
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6048662
• PubChem ID: 107430785
• Update Time: 2024-01-12

2-(dimethoxymethyl)cycloheptane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(dimethoxymethyl)cycloheptane-1,3-dione
• 1,3-Cycloheptanedione, 2-(dimethoxymethyl)-
• EN300-1125133
• 1694901-90-0

• Inchi： 1S/C10H16O4/c1-13-10(14-2)9-7(11)5-3-4-6-8(9)12/h9-10H,3-6H2,1-2H3
• InChI Key： VVFQIMWMDXMYFB-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC(=O)C1C(OC)OC

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 304.5±27.0 °C(Predicted)
• pka: 9.09±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds